Cas no 94391-50-1 (5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine)

• Product Name: 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine
• CAS No: 94391-50-1
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 752308
• PubChem ID: 11378622
• Update Time: 2025-10-21

5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 4,5,6,7-tetrahydro-5-methyl-Thiazolo[4,5-c]pyridine
• 5-methyl-4,5,6,7-tetrahydrothiazolo[4,5-c]pyridine
• 5-methyl-6,7-dihydro-4H-[1,3]thiazolo[4,5-c]pyridine
• 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine
• FT-0755553
• SCHEMBL740117
• RUTIJZLVPLULFO-UHFFFAOYSA-N
• CS-0057949
• DTXSID80464000
• 94391-50-1
• DA-40279

• Inchi： 1S/C7H10N2S/c1-9-3-2-7-6(4-9)8-5-10-7/h5H,2-4H2,1H3
• InChI Key： RUTIJZLVPLULFO-UHFFFAOYSA-N
• SMILES： S1C=NC2=C1CCN(C)C2

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 44.4Ų

Additional information on 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine

Exploring the Chemistry and Applications of 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine (CAS No. 94391-50-1)

The compound 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine (CAS No. 94391-50-1) is a heterocyclic organic molecule that has garnered significant interest in pharmaceutical and materials science research. Its unique structure, featuring a fused thiazolo[4,5-c]pyridine core with a methyl substituent, makes it a versatile scaffold for drug discovery and functional material design. Researchers are increasingly exploring its potential in targeting neurodegenerative diseases, anti-inflammatory agents, and antimicrobial applications, aligning with current trends in precision medicine and sustainable chemistry.

One of the most searched questions in the field of organic chemistry is: "What are the synthetic routes for thiazolo[4,5-c]pyridine derivatives?" The synthesis of 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine typically involves cyclization reactions of appropriately functionalized pyridine precursors with sulfur-containing reagents. Recent advancements in green chemistry have also introduced catalytic methods to improve yield and reduce waste, addressing the growing demand for environmentally friendly synthetic protocols. Computational studies, including density functional theory (DFT) calculations, further aid in optimizing reaction conditions for this compound.

In the context of drug discovery, 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine has shown promise as a bioisostere for purine bases, enabling the development of novel enzyme inhibitors. Its ability to modulate protein-protein interactions (PPIs) and kinase signaling pathways has been highlighted in recent publications, particularly in oncology and immunology research. This aligns with the rising popularity of small-molecule therapeutics in treating complex diseases, a topic frequently searched in academic and industry forums.

Another trending topic is the role of heterocyclic compounds in optoelectronic materials. The thiazolo[4,5-c]pyridine moiety, with its electron-rich nature, has been investigated for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are particularly interested in how the methyl group at the 5-position influences the compound's charge transport properties and thermal stability, which are critical for device performance.

From an analytical perspective, the characterization of 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine relies heavily on nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). These techniques are essential for confirming its purity and structural integrity, especially given the compound's potential use in high-throughput screening assays. Recent discussions in analytical chemistry circles have emphasized the need for standardized protocols to quantify such fused heterocycles in complex matrices.

As the scientific community continues to explore sustainable synthetic methods and multi-target drug design, compounds like 5-methyl-4H,5H,6H,7H-[1,3]thiazolo[4,5-c]pyridine will remain at the forefront of interdisciplinary research. Its adaptability across medicinal chemistry, materials science, and catalysis underscores its importance in addressing global challenges in healthcare and renewable energy technologies.